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Compound of Interest

Compound Name: Caffeic acid-13C3

Cat. No.: B10779608

An In-Depth Technical Guide to Caffeic Acid-
13C3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeic acid-13C3 is a stable isotope-labeled form of caffeic acid, a naturally occurring
phenolic compound found in a wide variety of plant sources. Due to its distinct mass, Caffeic
acid-13C3 serves as an invaluable tool in analytical and research settings, particularly as an
internal standard for the accurate quantification of caffeic acid in complex matrices using mass
spectrometry-based techniques. This technical guide provides a comprehensive overview of
the chemical structure, properties, and applications of Caffeic acid-13C3, with a focus on
experimental protocols and workflows relevant to researchers in the fields of analytical
chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Caffeic acid-13C3 is structurally identical to its unlabeled counterpart, with the exception of the
substitution of three Carbon-12 atoms with Carbon-13 isotopes in the propenoic acid side
chain. This isotopic labeling does not significantly alter its chemical properties but provides a
distinct mass signature, which is crucial for its use in isotope dilution mass spectrometry.

Chemical Structure:
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(Note: The exact positions of the 13C labels on the propenoic acid chain may vary depending

on the synthesis, but they are typically on the carboxylic acid and the adjacent two carbons of

the vinyl group.)

Table 1: Chemical and Physical Properties of Caffeic Acid-13C3

Property Value Reference(s)
(E)-3-(3,4-

IUPAC Name dihydroxyphenyl)prop-2-enoic-  [1]
1,2,3-13C3 acid
3-(3,4-Dihydroxyphenyl)-2-
propenoic-1,2,3-13C3 acid,

Synonyms ) ] ] ) [1][2]
3,4-Dihydroxycinnamic Acid-
13C3

CAS Number 1185245-82-2 [11[2][3]

Molecular Formula Ce!3C3Hs0a [11121[3]

Molecular Weight 183.14 g/mol [1][2]

Appearance Yellow Crystalline Solid [4]

Purity Typically >95% (HPLC) [4]

. -20°C, under inert atmosphere,

Storage Conditions ) [4]

protected from light
- Slightly soluble in DMSO, very
Solubility [3]

slightly soluble in Methanol

Experimental Protocols
Synthesis of Caffeic Acid-13C3

While detailed, step-by-step synthesis protocols for commercially available Caffeic acid-13C3

are often proprietary, the general approach for synthesizing 13C-labeled phenylpropanoids

involves utilizing a labeled precursor in a well-established synthetic route. A common method
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for the synthesis of caffeic acid and its derivatives is the Wittig reaction or the Horner-
Wadsworth-Emmons modification.

A plausible synthetic route could involve the reaction of a 13C-labeled phosphonium ylide (e.g.,
(methoxycarbonylmethyl-1,2-13C2)triphenylphosphorane) with 3,4-dihydroxybenzaldehyde,
followed by hydrolysis of the resulting ester to yield Caffeic acid-13C3. The starting materials
would include a 13C-labeled acetate derivative to introduce the isotopic labels into the ylide.

Purification of Caffeic Acid-13C3

The purification of isotopically labeled standards is critical to ensure the accuracy of
quantitative analyses. Preparative High-Performance Liquid Chromatography (HPLC) is a
powerful and widely used technique for the purification of such compounds.

General Preparative HPLC Protocol:

Column Selection: A reversed-phase C18 column is typically suitable for the separation of
phenolic compounds like caffeic acid.

» Mobile Phase: A gradient elution using a mixture of an aqueous solvent (e.g., water with
0.1% formic acid to improve peak shape) and an organic solvent (e.g., methanol or
acetonitrile) is commonly employed.

o Sample Preparation: The crude Caffeic acid-13C3 is dissolved in a minimal amount of the
initial mobile phase or a compatible solvent.

o Fraction Collection: The eluent is monitored using a UV detector (caffeic acid has a strong
absorbance around 320 nm), and fractions corresponding to the Caffeic acid-13C3 peak are
collected.

o Purity Analysis: The purity of the collected fractions is then assessed using analytical HPLC-
UV and mass spectrometry.

Analytical Workflow: Quantification of Caffeic Acid
using Caffeic Acid-13C3 as an Internal Standard
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The primary application of Caffeic acid-13C3 is as an internal standard in isotope dilution
mass spectrometry (IDMS) for the accurate quantification of unlabeled caffeic acid in various
samples, such as biological fluids, plant extracts, and pharmaceutical formulations.

Experimental Workflow for LC-MS/MS Analysis:

Cell Culture and Labeling. Metabolite Extraction and Analysis Data Analysis and Interpretation

Culture Cells to Incubate with Collect Samples at Quench Metabolism Exttact Metabolites Analyze by Identify 13C-labeled Metabolic Flux Map Labeled Metabolites Draw Conclusions on
Desired Confluency Caffeic acid-13C3 Different Time Points (e.g., Cold Methanol) LC-HRMS Metabolites Analysis (MFA) 0 Signaling Pathways Metabolic Fate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Caffeic acid-13C3 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10779608#caffeic-acid-13c3-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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